Cas no 51039-14-6 ( )

  structure
  structure
Product Name: 
CAS No:51039-14-6
MF:C18H16N2O4S
MW:356.395643234253
CID:934648
PubChem ID:24200795
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 7-methylbenzo[a]phenazin-7-ium,methyl sulfate
    • 7-methyl-benzo[a]phenazinium, methyl sulfate
    • 7-Methyl-benzo[a]phenazinium, Methylsulfat
    • NSC401362
    • 7-Methylbenzo[a]phenazin-7-ium methyl sulfate
    • DTXSID30639488
    • 51039-14-6
    • NSC-401362
    •  
    • Inchi: 1S/C17H13N2.CH4O4S/c1-19-15-9-5-4-8-14(15)18-17-13-7-3-2-6-12(13)10-11-16(17)19;1-5-6(2,3)4/h2-11H,1H3;1H3,(H,2,3,4)/q+1;/p-1
    • InChI Key: RSBMYGSZLIMFHY-UHFFFAOYSA-M
    • SMILES: S(=O)(=O)([O-])OC.[N+]1(C)C2C=CC=CC=2N=C2C3C=CC=CC=3C=CC=12

Computed Properties

  • Exact Mass: 357.09101
  • Monoisotopic Mass: 356.08307817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 0
  • Complexity: 420
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 80.37
  • LogP: 3.53950
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